Cas no 1251609-73-0 (N-2-hydroxy-2-(thiophen-3-yl)ethyl-4-(trifluoromethoxy)benzene-1-sulfonamide)

• Product Name: N-2-hydroxy-2-(thiophen-3-yl)ethyl-4-(trifluoromethoxy)benzene-1-sulfonamide
• CAS No: 1251609-73-0
• MF: C₁₃H₁₂F₃NO₄S₂
• MW: 367.363891601563
• CID: 6195446
• PubChem ID: 52992639
• Update Time: 2025-11-06

N-2-hydroxy-2-(thiophen-3-yl)ethyl-4-(trifluoromethoxy)benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-2-hydroxy-2-(thiophen-3-yl)ethyl-4-(trifluoromethoxy)benzene-1-sulfonamide
• N-(2-hydroxy-2-(thiophen-3-yl)ethyl)-4-(trifluoromethoxy)benzenesulfonamide
• N-(2-hydroxy-2-thiophen-3-ylethyl)-4-(trifluoromethoxy)benzenesulfonamide
• VU0524771-1
• AKOS024523515
• N-[2-hydroxy-2-(thiophen-3-yl)ethyl]-4-(trifluoromethoxy)benzene-1-sulfonamide
• 1251609-73-0
• F5857-1388

• Inchi： 1S/C13H12F3NO4S2/c14-13(15,16)21-10-1-3-11(4-2-10)23(19,20)17-7-12(18)9-5-6-22-8-9/h1-6,8,12,17-18H,7H2
• InChI Key： JSXFCNOCVPDPNF-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)OC(F)(F)F)(NCC(C1=CSC=C1)O)(=O)=O

Computed Properties

• Exact Mass: 367.016
• Monoisotopic Mass: 367.016
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 473
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 112A^2
• XLogP3: 2.6

Additional information on N-2-hydroxy-2-(thiophen-3-yl)ethyl-4-(trifluoromethoxy)benzene-1-sulfonamide

Research Briefing on N-2-hydroxy-2-(thiophen-3-yl)ethyl-4-(trifluoromethoxy)benzene-1-sulfonamide (CAS: 1251609-73-0)

N-2-hydroxy-2-(thiophen-3-yl)ethyl-4-(trifluoromethoxy)benzene-1-sulfonamide (CAS: 1251609-73-0) is a novel sulfonamide derivative that has recently gained attention in the field of chemical biology and medicinal chemistry. This compound features a unique molecular scaffold combining a thiophene ring, a hydroxyethyl group, and a trifluoromethoxy-substituted benzene sulfonamide moiety. Recent studies have explored its potential as a bioactive molecule with possible applications in drug discovery and development.

Structural analysis reveals that this compound's molecular architecture may contribute to enhanced binding affinity and selectivity towards specific biological targets. The presence of the trifluoromethoxy group is particularly noteworthy, as this moiety is known to improve metabolic stability and membrane permeability in drug-like molecules. Computational docking studies suggest potential interactions with various enzyme active sites, particularly those containing hydrophobic pockets.

Recent pharmacological investigations have focused on evaluating this compound's activity against several disease-relevant targets. Preliminary in vitro studies indicate moderate inhibitory effects on certain carbonic anhydrase isoforms, suggesting possible applications in conditions where modulation of this enzyme family is therapeutic. The thiophene moiety may contribute to additional biological interactions, potentially expanding the compound's target profile.

Synthetic approaches to 1251609-73-0 have been optimized in recent publications, with improved yields reported through modified coupling reactions between the thiophene ethanolamine derivative and the activated sulfonyl chloride precursor. These methodological advances have facilitated more efficient production for biological testing and structure-activity relationship studies.

Current research directions include exploring structural analogs to enhance potency and selectivity, as well as investigating the compound's pharmacokinetic properties. Early ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) profiling suggests reasonable metabolic stability, though further optimization may be required for drug development purposes. The compound's potential as a lead structure for various therapeutic areas continues to be an active area of investigation in academic and industrial research settings.

Future studies are expected to focus on target identification and validation, as well as more comprehensive preclinical evaluation. The unique combination of structural features in 1251609-73-0 presents opportunities for developing novel therapeutic agents, particularly in areas where sulfonamide-based drugs have shown historical success, such as antimicrobial and enzyme-targeted therapies.